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Compound of Interest

Compound Name:
2-Propoxy-5-

(trifluoromethyl)aniline

CAS No.: 121307-29-7

Cat. No.: B3090681

Get Quote

Executive Summary
2-Propoxy-5-(trifluoromethyl)aniline (CAS: 121307-29-7) is a specialized fluorinated

intermediate used primarily in the synthesis of agrochemicals and pharmaceutical active

ingredients (APIs).[1][2] Characterized by a trifluoromethyl group at the meta position relative to

the amine and a propoxy ether chain at the ortho position, this compound exhibits distinct

lipophilicity and electronic properties compared to its methoxy analog.

This guide provides a rigorous safety and handling protocol. Due to the limited public

availability of specific toxicological data for this exact derivative, safety profiles are derived from

direct structural analogs (Structure-Activity Relationship - SAR) and standard protocols for

fluorinated anilines.[1]

Chemical Identity & Physical Properties[1][4][5][6][7]
[8]
Table 1: Chemical Identification and Constants
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Property Data

Chemical Name 2-Propoxy-5-(trifluoromethyl)aniline

Synonyms
3-Amino-4-propoxybenzotrifluoride;

Benzenamine, 2-propoxy-5-(trifluoromethyl)-

CAS Number
121307-29-7 (Free base) 1049781-47-6

(Hydrochloride salt)

Molecular Formula C₁₀H₁₂F₃NO

Molecular Weight 219.21 g/mol

Physical State
Solid (Low melting point) or viscous oil

(dependent on purity)

Solubility
Soluble in DMSO, Methanol, DCM; Insoluble in

water

LogP (Predicted) ~3.2 (Higher lipophilicity than methoxy analog)

ngcontent-ng-c2699131324="" class="ng-star-inserted">

Note on SAR: The propoxy chain increases lipophilicity compared to the methoxy analog (CAS

349-65-5), potentially enhancing skin absorption rates. Treat with elevated caution regarding

dermal exposure.[1]

Hazard Identification (GHS Classification)
Signal Word:WARNING

Based on the toxicological profile of the close analog 2-Methoxy-5-(trifluoromethyl)aniline and

general fluorinated anilines, the following classifications apply:

Table 2: GHS Hazard Statements
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Code Hazard Statement Category

H302 Harmful if swallowed.[1] Acute Tox. 4

H312 Harmful in contact with skin.[1] Acute Tox. 4

H315 Causes skin irritation.[1][3] Skin Irrit. 2

H319
Causes serious eye irritation.

[1]
Eye Irrit. 2A

H335
May cause respiratory

irritation.[1]
STOT SE 3

H373

May cause damage to organs

(Blood/Spleen) through

prolonged exposure.[1]

STOT RE 2 (Potential

methemoglobinemia)

Safe Handling Protocols
Engineering Controls

Primary Barrier: All open handling (weighing, transfer, reaction setup) must be performed

inside a certified chemical fume hood operating at a face velocity of >0.5 m/s.[1]

Secondary Containment: Use spill trays for all liquid transfers to prevent bench

contamination.[1]

Personal Protective Equipment (PPE) Matrix
Respiratory: If fume hood work is not feasible (e.g., maintenance), use a full-face respirator

with ABEK-P3 combination filters.[1]

Dermal:

Standard: Nitrile gloves (minimum thickness 0.11 mm).[1]

High Risk (Immersion/Spill):[1] Double gloving or Silver Shield/4H laminate gloves are

recommended due to the compound's lipophilic nature.[1]
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Ocular: Chemical splash goggles (ANSI Z87.1 compliant).[1] Standard safety glasses are

insufficient for liquid handling.[1]

Handling Workflow Diagram
The following decision tree outlines the safe handling procedure based on the state of the

material.
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Figure 1: Decision tree for the safe handling of 2-Propoxy-5-(trifluoromethyl)aniline
depending on physical state.
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Emergency Procedures
First Aid Measures

Inhalation: Move victim to fresh air immediately.[1] If breathing is difficult, administer oxygen.

[1][3] Alert: Watch for signs of methemoglobinemia (cyanosis/blue lips) which may be

delayed up to 4 hours.[1]

Skin Contact: Immediately wash with polyethylene glycol 400 (PEG 400) if available,

followed by soap and water.[1] PEG is superior for lipophilic anilines.[1]

Eye Contact: Rinse cautiously with water for at least 15 minutes.[1] Remove contact lenses if

present.[1][3]

Fire Fighting
Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam.[1] Do not use a solid

water stream as it may scatter the lipophilic material.[1]

Hazardous Combustion Products: Emits toxic fumes of Hydrogen Fluoride (HF), Nitrogen

Oxides (NOx), and Carbon Monoxide (CO).[1] Firefighters must wear SCBA with full face-

piece.[1]

Synthesis & Stability Context
Stability: The compound is stable under recommended storage conditions (2-8°C, inert

atmosphere).[1] However, it is sensitive to oxidation over time, turning dark brown.[1]

Incompatible Materials: Strong oxidizing agents, acid chlorides, acid anhydrides.[1]

Decomposition: Hydrolysis of the trifluoromethyl group is unlikely under neutral conditions

but may occur under extreme basic conditions at high temperatures.[1]

Synthesis Pathway (Context for Researchers): Typically synthesized via the reduction of 1-

nitro-2-propoxy-4-(trifluoromethyl)benzene.[1]

Precursor Hazard: The nitro precursor is potentially shock-sensitive or explosive at high

temperatures; ensure the reduction step (e.g., Pd/C + H₂) is temperature-controlled.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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